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Compound of Interest

Compound Name:
N-benzhydryl-2-

hydroxybenzamide

Cat. No.: B3333144 Get Quote

A comprehensive overview of the nomenclature, properties, synthesis, and biological context of

N-benzyl-2-hydroxybenzamide, a compound of interest for researchers, scientists, and drug

development professionals.

This technical guide provides a detailed examination of N-benzyl-2-hydroxybenzamide, a

chemical entity of significant interest in medicinal chemistry and drug discovery. It has been

noted that the query for "N-benzhydryl-2-hydroxybenzamide" did not yield a well-

documented compound in scientific literature. It is highly probable that the intended compound

of interest was N-benzyl-2-hydroxybenzamide, a closely related and extensively studied

molecule. This guide will focus on the latter, while also clarifying the structural distinction

between the "benzyl" and "benzhydryl" moieties.

Chemical Identity: IUPAC Name and Synonyms
The formal identification of a chemical compound is crucial for accurate scientific

communication. The International Union of Pure and Applied Chemistry (IUPAC) provides a

standardized nomenclature for this purpose.

The IUPAC name for the compound is N-benzyl-2-hydroxybenzamide[1].

This compound is also known by a variety of synonyms in scientific literature and chemical

databases. These include:
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n-benzylsalicylamide[1]

Benzamide, 2-hydroxy-N-(phenylmethyl)-[1]

(2-hydroxyphenyl)-N-benzylcarboxamide[1]

2-Hydroxybenzamide-N-benzyl[1]

N-Benzyl-2-hydroxy-benzamide[1]

CHEMBL502767[1]

N-BENZYLSALICYLAMIDE[1]

Physicochemical Properties
A summary of the key physicochemical properties of N-benzyl-2-hydroxybenzamide is

presented in the table below. These properties are essential for understanding the compound's

behavior in various experimental and biological systems.
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Property Value Source

Molecular Formula C₁₄H₁₃NO₂ [1][2]

Molecular Weight 227.26 g/mol [1][2][3]

Melting Point 136 °C [3]

Boiling Point (Predicted) 450.7 ± 38.0 °C [3]

Density (Predicted) 1.202 ± 0.06 g/cm³ [3]

XLogP3 2.8 [1]

InChI

1S/C14H13NO2/c16-13-9-5-4-

8-12(13)14(17)15-10-11-6-2-1-

3-7-11/h1-9,16H,10H2,

(H,15,17)

[1]

SMILES
C1=CC=C(C=C1)CNC(=O)C2

=CC=CC=C2O
[1]

CAS Number 20919-36-2 [1][2][3]

Synthesis of N-benzyl-2-hydroxybenzamide
The synthesis of N-benzyl-2-hydroxybenzamide can be achieved through several methods. A

common laboratory-scale synthesis involves the amidation of a salicylic acid derivative with

benzylamine.

Experimental Protocol: Amidation of Salicylic Acid
This protocol is a generalized procedure based on common amidation reactions.

Materials:

Salicylic acid

Thionyl chloride (SOCl₂) or a similar activating agent

Benzylamine
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Anhydrous dichloromethane (DCM) or a suitable aprotic solvent

Triethylamine (Et₃N) or another non-nucleophilic base

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography elution

Procedure:

Activation of Salicylic Acid: In a round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve salicylic acid in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

Add thionyl chloride dropwise with stirring. After the addition is complete, allow the reaction

mixture to warm to room temperature and stir for 1-2 hours, or until the reaction is complete

(monitored by TLC). The excess thionyl chloride and solvent are then removed under

reduced pressure to yield the crude salicyl chloride.

Amidation Reaction: Dissolve the crude salicyl chloride in anhydrous DCM. In a separate

flask, dissolve benzylamine and triethylamine in anhydrous DCM. Cool the benzylamine

solution to 0 °C and add the salicyl chloride solution dropwise with stirring.

Work-up: After the reaction is complete (monitored by TLC), wash the reaction mixture with

saturated aqueous NaHCO₃ solution, followed by brine. Dry the organic layer over

anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

Purification: The crude product is purified by silica gel column chromatography using a

hexane/ethyl acetate gradient to yield pure N-benzyl-2-hydroxybenzamide.

Biological and Pharmacological Context
N-benzyl-2-hydroxybenzamide belongs to the broader class of benzamides, which are known

to exhibit a wide range of pharmacological activities. Derivatives of N-benzylbenzamide have
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been investigated for their potential as modulators of various biological targets. For instance,

some N-benzylbenzamide derivatives have been studied as dual modulators of soluble epoxide

hydrolase (sEH) and peroxisome proliferator-activated receptor gamma (PPARγ), which could

have implications for treating metabolic syndrome[4][5].

The biological activity of this compound is influenced by its ability to form intramolecular

hydrogen bonds, which can affect its conformation and interaction with biological targets[6].

While specific signaling pathways for N-benzyl-2-hydroxybenzamide are not extensively

detailed, its structural similarity to other pharmacologically active benzamides suggests

potential for further investigation in drug discovery programs.

Visualizations
Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of N-benzyl-2-

hydroxybenzamide.
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Caption: A generalized workflow for the synthesis of N-benzyl-2-hydroxybenzamide.

Logical Relationship Diagram
This diagram clarifies the relationship between the user's query and the information provided in

this guide.
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Caption: Relationship between the user's query and the provided technical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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